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Compound of Interest

3alpha-Hydroxyandrost-4-en-17-
Compound Name:
one

cat. No.: B8277326

This technical guide provides a comprehensive overview of 3alpha-Hydroxyandrost-4-en-17-
one, a steroid metabolite of significant interest to researchers, scientists, and drug
development professionals. This document details its chemical identity, physical properties,
metabolic context, and relevant experimental methodologies.

Chemical Identity and Properties
CAS Number: 2791-99-3[1]

Molecular Formula: C19H280:2
Molecular Weight: 288.42 g/mol

Synonyms: A comprehensive list of synonyms for 3alpha-Hydroxyandrost-4-en-17-one is
provided in Table 1.

Table 1: Synonyms for 3alpha-Hydroxyandrost-4-en-17-one
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Synonym

3a-Hydroxyandrost-4-en-17-one

3-alpha-hydroxy-4-androsten-17-one

(30)-3-Hydroxyandrost-4-en-17-one

Androst-4-en-17-one, 3-hydroxy-, (3a)-

4-Androsten-3a-ol-17-one

UNII-SU900934CB

CHEBI:229005

CHEMBL2058263

(3R,8R,9S,10R,13S,14S)-3-hydroxy-10,13-dimethyl-1,2,3,6,7,8,9,11,12,14,15,16-

dodecahydrocyclopenta[a]phenanthren-17-one

Metabolic Pathway of Androstenedione

3alpha-Hydroxyandrost-4-en-17-one is a key intermediate in the metabolic pathway of
androstenedione, a precursor to both androgens and estrogens. The conversion of
androstenedione is a critical step in steroidogenesis, and the subsequent metabolism to
3alpha-Hydroxyandrost-4-en-17-one is primarily catalyzed by the enzyme 3a-hydroxysteroid
dehydrogenase (3a0-HSD). This metabolic pathway is crucial for regulating the levels of active
androgens.
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Caption: Metabolic conversion of Androstenedione.

Experimental Protocols
Hydroxysteroid Dehydrogenase (HSD) Activity Assay

This protocol describes a general method for determining the activity of hydroxysteroid
dehydrogenases, which can be adapted to measure the conversion of 3alpha-
Hydroxyandrost-4-en-17-one. The assay is based on the change in absorbance at 340 nm
resulting from the reduction or oxidation of NAD*/NADH.

Materials:

Spectrophotometer capable of reading at 340 nm

Cuvettes

0.1 M Sodium pyrophosphate buffer, pH 9.0

0.01 M NAD* solution

Substrate solution (e.g., 1 mg/mL 3alpha-Hydroxyandrost-4-en-17-one in ethanol)

Enzyme preparation (e.g., purified 3a-HSD or cell lysate)
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e Deionized water

Procedure:

o Reaction Mixture Preparation: In a cuvette, prepare the reaction mixture containing:
o 2.5 mL of 0.1 M Sodium pyrophosphate buffer, pH 9.0
o 0.2 mL of 0.01 M NAD* solution
o 0.1 mL of enzyme preparation

 Incubation: Incubate the cuvette in the spectrophotometer at 25°C for 5 minutes to reach
thermal equilibrium.

o Baseline Reading: Measure the initial absorbance at 340 nm.
e Reaction Initiation: Add 0.2 mL of the substrate solution to the cuvette and mix gently.

e Absorbance Measurement: Record the absorbance at 340 nm at regular intervals (e.g.,
every 30 seconds) for 5-10 minutes.

» Data Analysis: Calculate the rate of change in absorbance per minute (AAsao/min) from the
linear portion of the curve. The enzyme activity can be calculated using the Beer-Lambert
law, where the molar extinction coefficient for NADH at 340 nm is 6220 M~1cm™1.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8277326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Preparation
Prepare Buffers and Reagents Prepare Enzyme Solution Prepare Substrate Solution
4 Alssay )

Prepare Reaction Mixture in Cuvette

Incubate at 25°C

Measure Baseline Absorbance (340 nm)

Initiate Reaction with Substrate

Record Absorbance Change over Time
-

J
4 )

Data Analysis
A

(Calculate AA340/minj

i

[Determine Enzyme Activityj
- /

Click to download full resolution via product page

Caption: Workflow for a hydroxysteroid dehydrogenase activity assay.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b8277326?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8277326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Quantitative Data Summary

The following table summarizes key quantitative data for 3alpha-Hydroxyandrost-4-en-17-
one.

Table 2: Physicochemical Properties of 3alpha-Hydroxyandrost-4-en-17-one

Property Value

Molecular Weight 288.42 g/mol

CAS Number 2791-99-3[1]

Molecular Formula C19H2802

XLogP3 3.3

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 2

Rotatable Bond Count 0
Conclusion

3alpha-Hydroxyandrost-4-en-17-one is a steroid of significant importance in the field of
endocrinology and drug development. Its role as a metabolite of androstenedione and its
interaction with hydroxysteroid dehydrogenases make it a key molecule in the regulation of
androgen activity. The information and protocols provided in this guide offer a foundational
resource for researchers and scientists working with this compound. Further investigation into
its specific biological functions and the development of detailed synthesis protocols will
continue to be areas of active research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 3alpha-Hydroxyandrost-
4-en-17-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8277326#3alpha-hydroxyandrost-4-en-17-one-cas-
number-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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